Cas no 1804338-96-2 (4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)
4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
-
- Inchi: 1S/C7H3F3INO3/c8-7(9,10)15-5-4(14)1-3(2-13)12-6(5)11/h1-2H,(H,12,14)
- InChI Key: RGITWNSUBCIWJX-UHFFFAOYSA-N
- SMILES: IC1=C(C(C=C(C=O)N1)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 372
- XLogP3: 1.9
- Topological Polar Surface Area: 55.4
4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096443-1g |
4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde |
1804338-96-2 | 97% | 1g |
$1,504.90 | 2022-04-02 |
4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
Introduction to 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804338-96-2)
4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804338-96-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a hydroxyl group, an iodine atom, and a trifluoromethoxy moiety imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of complex molecules.
The chemical structure of 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde is defined by its pyridine core, which is substituted with a hydroxyl group at the 4-position, an iodine atom at the 2-position, and a trifluoromethoxy group at the 3-position. The carboxaldehyde group at the 6-position further enhances its reactivity and functional versatility. This combination of functional groups provides a rich platform for chemical modifications and derivatizations, which are crucial in the design of new drugs.
In recent years, there has been a growing interest in the use of halogenated pyridines in medicinal chemistry due to their ability to form strong hydrogen bonds and π-stacking interactions with biological targets. The iodine atom in 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde can participate in such interactions, potentially enhancing the compound's binding affinity to specific protein targets. Additionally, the trifluoromethoxy group introduces lipophilicity and metabolic stability, which are desirable properties for drug candidates.
The hydroxyl group in 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde can serve as a site for further functionalization, such as esterification or etherification, which can modulate the compound's solubility and pharmacokinetic properties. The carboxaldehyde group is particularly reactive and can be readily converted into various derivatives through reactions such as aldol condensation, imine formation, or reductive amination. These transformations can yield compounds with diverse biological activities, making 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde a valuable starting material for drug discovery programs.
Recent studies have explored the potential of 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde in various therapeutic areas. For instance, researchers have investigated its use as a scaffold for the development of inhibitors targeting specific enzymes involved in cancer progression. The unique combination of functional groups allows for fine-tuning of the compound's activity and selectivity, which is crucial for minimizing off-target effects and improving therapeutic outcomes.
In addition to its potential as a drug candidate, 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde has also been studied for its utility as a probe molecule in biochemical assays. Its reactivity and structural features make it suitable for labeling and tracking purposes, enabling researchers to gain insights into molecular interactions and pathways. This application has significant implications for both basic research and drug development.
The synthesis of 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include sequential functional group transformations starting from readily available precursors. Advances in synthetic methodologies have led to more efficient and scalable syntheses, facilitating the production of this compound on both laboratory and industrial scales.
In conclusion, 4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804338-96-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a robust foundation for the development of novel therapeutic agents and probe molecules. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in advancing our understanding of biological systems and improving human health.
1804338-96-2 (4-Hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)